2-(2-aminoethyl)-5-fluorophenol hydrobromide
Overview
Description
2-(2-aminoethyl)-5-fluorophenol hydrobromide (AEFP) is an important compound used in a variety of scientific research applications. It is a white to off-white powder that is soluble in water and has a molecular weight of 241.12. AEFP is a derivative of phenol and is used in a variety of biochemical and physiological studies. It has been used in studies related to the synthesis of peptides, proteins, and other biomolecules. AEFP is also used in the study of enzyme and receptor kinetics, and in the study of the structure and function of biological macromolecules.
Scientific Research Applications
2-(2-aminoethyl)-5-fluorophenol hydrobromide is used in a variety of scientific research applications. It is used in the synthesis of peptides, proteins, and other biomolecules. It is also used in the study of enzyme and receptor kinetics, and in the study of the structure and function of biological macromolecules. 2-(2-aminoethyl)-5-fluorophenol hydrobromide is also used in the study of signal transduction pathways, in the study of drug-receptor interactions, and in the study of protein-protein interactions.
Mechanism of Action
The mechanism of action of 2-(2-aminoethyl)-5-fluorophenol hydrobromide is not well understood. However, it is thought to act as a competitive inhibitor of certain enzymes, such as tyrosine hydroxylase, and as an agonist of certain receptors, such as the serotonin 5-HT2A receptor. It is also thought to interact with certain proteins, such as the G-protein coupled receptor kinase 2 (GRK2).
Biochemical and Physiological Effects
2-(2-aminoethyl)-5-fluorophenol hydrobromide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of tyrosine hydroxylase, an enzyme involved in the synthesis of dopamine and norepinephrine. It has also been shown to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, appetite, and sleep. In addition, 2-(2-aminoethyl)-5-fluorophenol hydrobromide has been shown to interact with certain proteins, such as the G-protein coupled receptor kinase 2 (GRK2).
Advantages and Limitations for Lab Experiments
The use of 2-(2-aminoethyl)-5-fluorophenol hydrobromide in laboratory experiments has a number of advantages. It is relatively simple to synthesize and is cost-effective. In addition, it has a wide range of applications and can be used in a variety of biochemical and physiological studies. However, there are also some limitations to the use of 2-(2-aminoethyl)-5-fluorophenol hydrobromide in laboratory experiments. For example, its mechanism of action is not well understood, and its effects on certain biochemical and physiological processes are not fully understood.
Future Directions
There are a number of future directions that can be explored in relation to 2-(2-aminoethyl)-5-fluorophenol hydrobromide. These include further research into its mechanism of action, its effects on biochemical and physiological processes, and its potential therapeutic applications. In addition, further research into its potential interactions with other proteins and receptors could provide insight into its potential therapeutic use. Finally, research into its potential use in drug-delivery systems could provide new avenues for its use in the treatment of various diseases.
Synthesis Methods
2-(2-aminoethyl)-5-fluorophenol hydrobromide can be synthesized by a two-step process. The first step involves the reaction of 5-fluorophenol and 2-ethyl-2-aminopropanoic acid in the presence of an acid catalyst. The second step involves the reaction of the product from the first step with hydrobromic acid, resulting in the formation of 2-(2-aminoethyl)-5-fluorophenol hydrobromide. The entire process is carried out under anhydrous conditions and is relatively simple and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-aminoethyl)-5-fluorophenol hydrobromide involves the reaction of 2,5-difluorophenol with ethylenediamine followed by hydrobromic acid treatment.", "Starting Materials": [ "2,5-difluorophenol", "ethylenediamine", "hydrobromic acid" ], "Reaction": [ "Step 1: 2,5-difluorophenol is reacted with ethylenediamine in the presence of a base such as sodium hydroxide to form 2-(2-aminoethyl)-5-fluorophenol.", "Step 2: The resulting product is then treated with hydrobromic acid to form 2-(2-aminoethyl)-5-fluorophenol hydrobromide." ] } | |
CAS RN |
2758001-81-7 |
Molecular Formula |
C8H11BrFNO |
Molecular Weight |
236.1 |
Purity |
0 |
Origin of Product |
United States |
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